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Compound of Interest

Compound Name: Diammonium ethyl phosphate

Cat. No.: B15344755

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the health and safety
considerations for the handling and use of diammonium ethyl phosphate in a laboratory
setting. Diammonium ethyl phosphate is classified as a corrosive substance that can cause
severe skin burns and eye damage. This document outlines the known hazards, exposure
controls, and emergency procedures to ensure the safety of all personnel. Adherence to the
protocols and recommendations within this guide is critical for minimizing risk and maintaining a
safe research environment.

Chemical and Physical Properties

A summary of the known chemical and physical properties of diammonium ethyl phosphate
is presented in Table 1. This information is essential for understanding the substance's
behavior and potential hazards.

Table 1: Chemical and Physical Properties of Diammonium Ethyl Phosphate
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Property Value Source
Molecular Formula C2H13N204P PubChem[1]
Molecular Weight 160.11 g/mol PubChem[1]
CAS Number 24856-79-9 PubChem[1]
Appearance Data not available

Odor Data not available

pH Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Hazard Identification and Classification

Diammonium ethyl phosphate is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) as a substance that causes severe skin burns

and eye damage.

Table 2: GHS Hazard Classification for Diammonium Ethyl Phosphate

Hazard Hazard GHS Signal Hazard =
ource

Class Category Pictogram Word Statement

H314:
Skin Causes
Corrosion/Irrit  Category 1B lsialt text Danger severe skin PubChem[1]
ation burns and

eye damage

Toxicological Data
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Limited specific toxicological data for diammonium ethyl phosphate is publicly available. The
primary toxicological concern is its corrosive nature. Due to the lack of specific LD50 or LC50
data, it is imperative to handle this compound with the utmost care, assuming high toxicity upon
ingestion, inhalation, or dermal contact.

Table 3: Summary of Toxicological Information

Endpoint Result Species Method Source
Acute Oral Data not
Toxicity available
Acute Dermal Data not
Toxicity available

Acute Inhalation Data not

Toxicity available

Causes severe

Skin
) o skin burns and GHS
Corrosion/Irritatio o PubChem[1]
eye damage Classification
n
(Category 1B)
Serious Eye Causes severe GHS
o o PubChem[1]
Damage/lrritation  eye damage Classification

Experimental Protocols

In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test Method (Based on OECD Test
Guideline 431)

This protocol provides a framework for assessing the skin corrosion potential of a chemical like
diammonium ethyl phosphate without the use of live animals. The test utilizes a
reconstructed human epidermis model that mimics the properties of the upper layers of human
skin.[2][3][4][5][6]

Objective: To determine the potential of a test chemical to cause skin corrosion.
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Principle: The test chemical is applied topically to a three-dimensional reconstructed human
epidermis (RhE) model. Corrosive chemicals are able to penetrate the stratum corneum and
are cytotoxic to the underlying cell layers. The cell viability is measured after specific exposure
times to determine the corrosive potential.[4][6]

Materials:

o Reconstructed Human Epidermis (RhE) tissue models (e.g., EpiDerm™, EPISKIN™)
e Assay medium

e Test chemical (diammonium ethyl phosphate)

» Positive control (e.g., 8N KOH)

o Negative control (e.g., sterile distilled water or PBS)

e MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
 Isopropanol or other suitable solvent

o Multi-well plates

e Incubator (37°C, 5% CO2)

Spectrophotometer
Procedure:

e Pre-incubation: Upon receipt, RhE tissues are pre-incubated in assay medium for a specified
period according to the manufacturer's instructions.

o Chemical Application: A defined amount of the test chemical, positive control, or negative
control is applied topically to the surface of the RhE tissue.

o Exposure: The tissues are exposed to the test chemical for defined time points (e.g., 3
minutes and 1 hour).
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Rinsing: At the end of the exposure period, the test chemical is thoroughly rinsed from the
tissue surface with a buffered saline solution.

MTT Assay: The tissues are transferred to a fresh medium containing MTT and incubated.
Viable cells will reduce the yellow MTT to a blue formazan precipitate.

Formazan Extraction: The formazan is extracted from the tissues using a solvent (e.g.,
isopropanol).

Quantification: The optical density of the extracted formazan is measured using a
spectrophotometer.

Data Analysis: Cell viability is calculated for each tissue as a percentage of the negative
control.

Classification: The classification of the chemical as corrosive is based on the mean tissue

viability at the different exposure times, according to the criteria outlined in OECD TG 431.

Health and Safety Considerations
Engineering Controls

Fume Hood: All work with diammonium ethyl phosphate, especially when handling the
solid or creating solutions, must be conducted in a certified chemical fume hood to prevent
inhalation of any dust or aerosols.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the immediate work area.

Personal Protective Equipment (PPE)

A diagram illustrating the required PPE is provided below.
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Caption: Required Personal Protective Equipment for handling diammonium ethyl
phosphate.

Handling and Storage

e Handling:

[¢]

Avoid creating dust.

[e]

Use only in a well-ventilated area, preferably a chemical fume hood.

o

Do not breathe dust or vapor.

o

Avoid contact with skin, eyes, and clothing.
o Wash hands thoroughly after handling.
o Storage:
o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

o Store in a designated corrosives cabinet.
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Emergency Procedures
Spill Response

A logical workflow for responding to a chemical spill is outlined below.
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Caption: Logical workflow for responding to a chemical spill.
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First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Table 4: First Aid Procedures for Diammonium Ethyl Phosphate Exposure
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Exposure Route First Aid Procedure Source

Immediately flush eyes with

plenty of water for at least 15-

20 minutes, holding eyelids

open. Remove contact lenses,

Eye Contact , _ [718][°][10]

if present, after the first 5

minutes, then continue rinsing

eye. Seek immediate medical

attention.

Immediately flush skin with
plenty of water for at least 15-
) 20 minutes while removing
Skin Contact _ _ [71[8][el[10][11]
contaminated clothing and
shoes. Seek immediate

medical attention.

Move person to fresh air. If

person is not breathing, call

911 or an ambulance, then
Inhalation give artificial respiration, [8]

preferably mouth-to-mouth if

possible. Seek immediate

medical attention.

Call a poison control center or

doctor immediately for

treatment advice. Have person

sip a glass of water if able to
Ingestion swal.lc.)w. Do not induce 8]

vomiting unless told to do so

by the poison control center or

doctor. Do not give anything by

mouth to an unconscious

person.

Signaling Pathways and Mechanism of Corrosivity
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The precise signaling pathways and the detailed chemical mechanism of skin corrosion for
diammonium ethyl phosphate are not well-documented in publicly available literature.
However, the corrosive action of many organophosphate esters on skin is generally attributed
to their ability to hydrolyze in the presence of moisture on the skin, forming phosphoric acid and
the corresponding alcohol (in this case, ethanol) and ammonia. The resulting acidic and basic
environment can lead to rapid tissue damage.

The general mechanism of organophosphate toxicity often involves the inhibition of
acetylcholinesterase, leading to an accumulation of acetylcholine and overstimulation of nerve
receptors. While this is the primary mechanism for the neurotoxic effects of many
organophosphates, the immediate corrosive damage to the skin is more likely a direct chemical
burn.

A simplified logical diagram of the presumed corrosive action is presented below.

Chemical Reaction on Skin
Exposure Biological Effect
Formation of:
Hydrolysis - Phosphoric Acid | | | Tissue Damage .
(in presence of moisture) - Ethanol (Chemical Burn) el Meees
- Ammonia

Diammonium Ethyl Phosphate |—>| Skin Contact |>4l>

Click to download full resolution via product page

Caption: Postulated pathway of corrosive action of diammonium ethyl phosphate on skin.

Conclusion

Diammonium ethyl phosphate is a hazardous chemical that requires strict adherence to
safety protocols. Its classification as a skin corrosive, category 1B, underscores the importance
of using appropriate engineering controls, personal protective equipment, and following
established safe handling and emergency procedures. While specific toxicological data is
limited, the corrosive nature of this compound necessitates a cautious and well-informed
approach to its use in any laboratory setting. All personnel working with this substance must be
thoroughly trained on its hazards and the procedures outlined in this guide.

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b15344755?utm_src=pdf-body
https://www.benchchem.com/product/b15344755?utm_src=pdf-body-img
https://www.benchchem.com/product/b15344755?utm_src=pdf-body
https://www.benchchem.com/product/b15344755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15344755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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